![molecular formula C20H18N4O2 B2383154 N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide CAS No. 1280922-20-4](/img/structure/B2383154.png)
N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PP2A inhibitor, and it is a potent inhibitor of protein phosphatase 2A (PP2A), which is a critical enzyme involved in the regulation of various cellular processes.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Coordination Complexes Construction : Pyrazole-acetamide derivatives have been utilized to synthesize novel coordination complexes with metals such as Co(II) and Cu(II). These complexes exhibit interesting supramolecular architectures through various hydrogen bonding interactions, demonstrating the compound's utility in constructing complex chemical structures (Chkirate et al., 2019).
Antioxidant Activity : The antioxidant properties of ligands and their metal complexes have been explored, showing significant activity. This suggests the potential of pyrazole-acetamide derivatives in developing antioxidant agents (Chkirate et al., 2019).
Antimicrobial Agents
- Antimicrobial Evaluation : New heterocyclic compounds incorporating a sulfamoyl moiety have been synthesized and evaluated for their antimicrobial properties. This research demonstrates the compound's potential in creating effective antimicrobial agents (Darwish et al., 2014).
Pharmacological Applications
- Pharmacological Potential : The study of oxadiazole and pyrazole novel derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions reveals the broad pharmacological potential of these compounds. This highlights the utility of pyrazole-acetamide derivatives in diverse pharmacological and therapeutic applications (Faheem, 2018).
Antitumor Evaluation
- Antitumor Activity : The synthesis of heterocyclic compounds derived from related cyanoacetamide compounds has shown significant antitumor activity. This underscores the potential of pyrazole-acetamide derivatives in antitumor research and treatment strategies (Shams et al., 2010).
Mechanism of Action
Target of Action
The primary target of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide is the insect ryanodine receptor (RyR) . The RyR is a calcium channel protein that plays a crucial role in muscle contraction and neuronal signaling .
Mode of Action
The compound interacts with the RyR, potentially acting as an activator .
Biochemical Pathways
The activation of the RyR by the compound leads to an increase in intracellular calcium levels, which can disrupt normal cellular processes and lead to cell death
Result of Action
The compound’s action on the RyR leads to significant insecticidal activity. For example, it has been shown to have 84% larvicidal activity against the diamondback moth (Plutella xylostella) at a concentration of 0.1 mg/L .
properties
IUPAC Name |
N-[cyano-(1-phenylpyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c1-15-7-9-18(10-8-15)26-14-20(25)23-19(11-21)16-12-22-24(13-16)17-5-3-2-4-6-17/h2-10,12-13,19H,14H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFZVNADCXOJRA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC(C#N)C2=CN(N=C2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(4-methylphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.